Cas no 852145-29-0 (methyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate)

• Product Name: methyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate
• CAS No: 852145-29-0
• MF: C₁₈H₂₂N₄O₃S
• MW: 374.457282543182
• CID: 6208662
• PubChem ID: 4607197
• Update Time: 2025-06-30

methyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate
• AKOS024592354
• methyl 2-{[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}butanoate
• methyl 2-[[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-1,2,4-triazol-3-yl]sulfanyl]butanoate
• methyl 2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)butanoate
• CCG-29756
• F0653-0363
• SR-01000131642-1
• SR-01000131642
• 852145-29-0

• Inchi： 1S/C18H22N4O3S/c1-4-15(17(23)25-3)26-18-21-20-16(22(18)9-10-24-2)13-11-19-14-8-6-5-7-12(13)14/h5-8,11,15,19H,4,9-10H2,1-3H3
• InChI Key： BDEZSGNUAQXDSP-UHFFFAOYSA-N
• SMILES： S(C(C(=O)OC)CC)C1=NN=C(C2=CNC3C=CC=CC2=3)N1CCOC

Computed Properties

• Exact Mass: 374.14126175g/mol
• Monoisotopic Mass: 374.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 107Ų

Additional information on methyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate

Methyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate: A Comprehensive Overview

Methyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate, a complex organic compound with the CAS number 852145-29-0, has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of Methyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate is characterized by a combination of heterocyclic rings and functional groups that contribute to its diverse pharmacological profile. The presence of an indole moiety, a well-known scaffold in medicinal chemistry, suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the triazole ring and sulfanyl group further enhance its chemical diversity and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents that target inflammation and immune responses. Methyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate has shown promise in preclinical studies as a potential modulator of these pathways. Its ability to interact with key inflammatory mediators has led researchers to explore its efficacy in conditions such as autoimmune disorders and chronic inflammation.

One of the most compelling aspects of this compound is its biochemical activity. Studies have demonstrated that it can inhibit the activity of enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are critical in the production of pro-inflammatory cytokines and chemokines, making them attractive targets for therapeutic intervention. The indole derivative component of Methyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate appears to play a crucial role in modulating these enzymatic activities.

Furthermore, the triazole-sulfanyl moiety has been identified as a key pharmacophore responsible for the compound's biological effects. This group has been extensively studied for its ability to enhance binding affinity to biological targets. The methoxyethyl side chain adds another layer of complexity to the molecule, influencing its solubility and metabolic stability. These structural features make Methyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate a promising candidate for further development into a therapeutic agent.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of Methyl 2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}butanoate. These methods not only improve efficiency but also allow for greater flexibility in modifying the molecular structure for optimal biological activity.

Recent advancements in computational chemistry have also contributed to our understanding of how Methyl 2-{5-(1H-indol-3-yll)-4-(2-methoxyethyl)-4H-l,2,4-triazol-l-sulfanyl}butanoate interacts with biological targets. Molecular docking studies have revealed potential binding sites on proteins associated with inflammation and immune responses. These findings provide valuable insights into the compound's mechanism of action and help guide further optimization efforts.

In clinical settings, Methyl 2-{5-(lH-indoll-l -yII)-l -((Z-methoxyccll) ethvl) -l ,l ,l -triaz01 -lsulfinvl}butanotale is being evaluated for its potential therapeutic benefits in various diseases. Initial phase I trials have shown encouraging results regarding safety and tolerability. Researchers are particularly interested in exploring its use as an adjunct therapy alongside existing treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The future prospects for Methyl 2-{5-(l H-in-d01 -yII) -l -((Z-methoxyccll) ethvl) -l ,l ,l -triaz01 -lsulfinvl}butanotale are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to further refine its chemical properties to enhance efficacy while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of preclinical findings into clinical applications.

In conclusion,Methyl 25( l H-in-d01 -yII) -l -( Zmethoxyccll ) ethvl ) - l , l , l -triaz01 -lsulfinvl}butanotale ( CAS no . 85x21x52x90 ) represents an exciting development in pharmaceutical research . Its intricate molecular design coupled with promising biological effects positions it as a valuable tool for discovering new treatments . As our understanding of its mechanisms continues to evolve , so too will its potential applications across multiple therapeutic areas .